Cas no 851941-74-7 (8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 851941-74-7
• MF: C₂₆H₃₁N₅O₂
• MW: 445.55664563179
• CID: 6235972
• PubChem ID: 3353822
• Update Time: 2025-07-09

8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 851941-74-7
• F0634-0644
• 8-((dibenzylamino)methyl)-7-isobutyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(2-methylpropyl)purine-2,6-dione
• UNM000000846601
• MLS000101911
• CHEMBL1410007
• AKOS001360677
• Z235449824
• HMS2247H11
• SMR000017042

• Inchi： 1S/C26H31N5O2/c1-19(2)15-31-22(27-24-23(31)25(32)29(4)26(33)28(24)3)18-30(16-20-11-7-5-8-12-20)17-21-13-9-6-10-14-21/h5-14,19H,15-18H2,1-4H3
• InChI Key： FSVLFPPPGQBSFJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(CN(CC1C=CC=CC=1)CC1C=CC=CC=1)N2CC(C)C

Computed Properties

• Exact Mass: 445.24777525g/mol
• Monoisotopic Mass: 445.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(Dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound with CAS No. 851941-74-7, commonly referred to as 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development.

Purine derivatives have long been a focal point in pharmaceutical research due to their structural similarity to naturally occurring biomolecules such as nucleosides and nucleotides. The 8-(dibenzylamino)methyl substituent in this compound introduces unique steric and electronic properties, making it a promising candidate for various therapeutic interventions. Recent studies have highlighted its potential as a modulator of cellular signaling pathways, particularly in the context of cancer treatment and neurodegenerative diseases.

The synthesis of 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Stille coupling reactions and Mitsunobu reactions to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if deemed necessary for clinical trials.

One of the most intriguing aspects of this compound is its ability to interact with biological targets such as protein kinases and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated that it exhibits selective binding affinity towards certain receptor subtypes, which could be exploited for developing drugs with fewer off-target effects. For instance, a recent study published in *Nature Communications* revealed that this compound can inhibit the activity of cyclin-dependent kinases (CDKs) without affecting other closely related kinases.

In terms of pharmacokinetics, 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has shown favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes efficiently. However, further studies are required to evaluate its bioavailability and metabolism in human subjects.

The application of this compound extends beyond pharmacology into the realm of biotechnology. Its structural versatility allows for potential use as a building block in the synthesis of more complex molecules or as a ligand in drug delivery systems. Researchers are also exploring its role in enzyme inhibition assays, where it has shown promise as a lead compound for developing novel enzyme inhibitors.

Despite its promising attributes, there are challenges associated with the development of 8-(dibenzylamino)methyl-1,3-dimethyl-7-(2-methylpropyl)-2,3,6,tetrahydro-H-purine-,6-dione into a therapeutic agent. Issues such as scalability and cost-effectiveness need to be addressed before it can be considered for large-scale clinical trials. Additionally, further research is required to fully understand its long-term safety profile and potential side effects.

In conclusion,8-(dibenzylamino)methyl-1,methyldimethyl - 7 -( 2 - methylpropyl ) - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purine - 2 , 6 - dione represents a significant advancement in the field of purine derivative research. With ongoing studies exploring its biological activities and therapeutic potential,this compound holds great promise for addressing unmet medical needs across various disease areas.